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Compound of Interest

Compound Name:
2-METHYLBUTANE-D12

(ISOPENTANE) 98

CAS No.: 13351-96-7

Cat. No.: B1171970

Get Quote

Executive Summary
2-Methylbutane-d12 (CAS 13351-96-7), commonly known as Isopentane-d12, is the fully

deuterated isotopologue of isopentane.[1] It serves as a critical specialized reagent in two

primary domains: low-temperature Nuclear Magnetic Resonance (NMR) spectroscopy and

Isotope Dilution Mass Spectrometry (IDMS) for residual solvent quantification.

Unlike standard solvents, 2-Methylbutane-d12 offers a unique combination of extreme volatility

(BP ~28°C) and an exceptionally low freezing point (-160°C), making it the solvent of choice for

characterizing reactive intermediates and organometallic complexes at cryogenic temperatures

where standard solvents (e.g., CDCl₃, DMSO-d₆) would freeze. Furthermore, its mass-shifted

signature (+12 Da) makes it an ideal internal standard for quantifying Class 3 residual solvents

in pharmaceutical drug substances under USP <467> protocols.
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The deuteration of 2-methylbutane introduces significant changes in mass and vibrational

energy levels (Zero Point Energy), influencing its density and spectroscopic behavior while

retaining the solvating characteristics of the parent alkane.

Comparative Properties Matrix
Data synthesized from isotopic enrichment calculations and standard alkane properties.

Property
2-Methylbutane
(Unlabeled)

2-Methylbutane-
d12 (Deuterated)

Technical Note

Formula C₅H₁₂ C₅D₁₂
Fully deuterated

(Perdeuterated)

CAS Number 78-78-4 13351-96-7

Molecular Weight 72.15 g/mol 84.22 g/mol
+12 Da mass shift

useful for MS

Boiling Point 27.85°C ~27.0 – 27.8°C

Deuterated

hydrocarbons often

exhibit a slight inverse

isotope effect (lower

BP).

Melting/Freezing Point -159.9°C ~ -160°C
Critical for cryogenic

NMR.

Density (20°C) 0.620 g/mL 0.723 g/mL (Calc.)

Density increases

proportional to MW

ratio (~1.16x).

Refractive Index (

)
1.3537 ~1.35

Lower polarizability of

C-D bonds may

slightly reduce RI.

Flash Point -51°C -51°C Extremely Flammable.

Isotopic Purity N/A ≥ 98 atom % D
Standard commercial

grade.
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Structural Identity[5]
IUPAC Name: 1,1,1,2,2,3,4,4,4-Nonadeuterio-3-(trideuteriomethyl)butane[1]

SMILES: [2H]C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

InChI Key: QWTDNUCVQCZILF-WWKUACGSSA-N[1]

Technical Deep Dive: Isotope Effects & Stability
The Deuterium Isotope Effect
The substitution of Hydrogen (

H) with Deuterium (

H or D) significantly alters the vibrational frequency of the carbon-hydrogen bonds.

Zero Point Energy (ZPE): The C-D bond has a lower ZPE than the C-H bond due to the

greater mass of deuterium. This makes the C-D bond stronger and shorter, requiring more

energy to break.

Kinetic Isotope Effect (KIE): In metabolic stability studies, 2-Methylbutane-d12 resists

oxidative metabolism (e.g., hydroxylation by Cytochrome P450) significantly more than its

protio-analog. This property is exploited when using the compound as a metabolic probe or

stable tracer.

Cryogenic Utility in NMR
The primary "hero" application of 2-Methylbutane-d12 is its liquid range.

Problem: Most deuterated solvents (Benzene-d6, D2O, DMSO-d6) freeze above 0°C or at

moderate sub-zero temperatures.

Solution: 2-Methylbutane-d12 remains liquid down to -160°C. It is often mixed with THF-d8 or

Methylcyclohexane-d14 to create "freon-like" solvent mixtures that allow for the NMR

characterization of unstable species (e.g., lithium enolates, Grignard reagents) that would

decompose at room temperature.
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Experimental Applications & Workflows
Workflow: Residual Solvent Analysis (USP <467>)
In pharmaceutical development, 2-Methylbutane is a Class 3 Residual Solvent (low toxicity, but

must be controlled). The d12 isotopologue is the "Gold Standard" Internal Standard for

quantifying trace levels of isopentane in drug substances using Headspace GC-MS.

Protocol Summary:

Preparation: Dissolve drug substance in high-boiling solvent (e.g., DMSO or DMA).

Spiking: Add a known concentration of 2-Methylbutane-d12 as the Internal Standard (IS).

Headspace Extraction: Heat sample to equilibrate volatiles into the headspace.

GC-MS Analysis: Separate analytes. The d12-isopentane co-elutes (or elutes slightly faster)

than isopentane but is spectrally distinct by +12 m/z units.

Quantification: Use the response ratio of [Analyte Area / IS Area] to calculate concentration,

negating matrix effects.

Visualization: Analytical Workflow

Isotope Dilution MethodDrug Substance
(Unknown Isopentane)

Headspace Vial
(Matrix: DMSO/Water)

Internal Standard
(2-Methylbutane-d12)

Thermal Equilibration
(80°C, 20 min)

 Seal & Heat Gas Chromatography
(Separation)

 Inject Headspace Mass Spectrometry
(SIM Mode)

Quantification
(Ratio m/z 72 vs m/z 84)

 Calculate Ratio

Click to download full resolution via product page

Caption: Workflow for quantifying residual isopentane in pharmaceuticals using 2-

Methylbutane-d12 as an internal standard to correct for matrix effects.

Workflow: Cryogenic NMR Sample Preparation
Objective: Characterize an unstable reaction intermediate at -100°C.
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Solvent Selection: Use 100% 2-Methylbutane-d12 or a 1:1 mixture with THF-d8 to ensure

solubility and prevent freezing.

Inert Handling: Since the boiling point (28°C) is near room temperature, use a pre-cooled

syringe or pipette tips to prevent dripping/evaporation during transfer.

Tube Sealing: Use a J-Young NMR tube (Teflon valve) rather than a standard cap to prevent

solvent loss and oxygen ingress.

Lock Signal: The deuterium signal from C5D12 provides the lock. Note that chemical shifts

will be referenced to the residual CHD signals or an added standard (e.g., TMS).

Visualization: Solvent Liquid Ranges

Useful Liquid Temperature Ranges for NMR Solvents

D2O
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DMSO-d6
(18°C to 189°C)

Chloroform-d
(-63°C to 61°C)

2-METHYLBUTANE-D12
(-160°C to 28°C)

High Temp (>100°C) Room Temp (25°C)

Volatile!

Cryogenic (<-100°C)

Unique Utility

Click to download full resolution via product page

Caption: Comparison of liquid temperature ranges. 2-Methylbutane-d12 is unique for its

stability at extreme cryogenic temperatures.

Handling & Safety Protocols
CRITICAL WARNING: 2-Methylbutane-d12 is Extremely Flammable and Volatile.[1]

Storage Requirements
Temperature: Store at 2°C to 8°C (Refrigerator) or lower. Storing at room temperature risks

pressure buildup in the container due to its low boiling point (28°C).

Container: Store in a tightly sealed glass bottle with a Teflon-lined cap. For long-term

storage, use a secondary containment vessel to trap vapors.
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Light: Protect from light to prevent slow radical degradation (though less critical than for

ethers).

Operational Safety
Ventilation: ALWAYS handle in a certified chemical fume hood. Vapors are heavier than air

and can travel to ignition sources.[2]

Static Discharge: Use grounded glassware. The low conductivity and high flammability make

static sparks a severe explosion hazard.

PPE: Nitrile gloves, safety goggles, and flame-retardant lab coat.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 168476670, 2-Methylbutane-d12. Retrieved from [Link]

United States Pharmacopeia (USP).General Chapter <467> Residual Solvents.[3][4][5]

(Standard framework for solvent classification and analysis).

Babij, N. R., et al. (2010).NMR Chemical Shifts of Trace Impurities: Industrially Preferred

Solvents Used in Process and Green Chemistry. Org.[5] Process Res. Dev. (Reference for

impurity shifts in d-solvents). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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